Cas no 1261753-68-7 (3-Bromomethyl-5-chloro-4'-(trifluoromethoxy)biphenyl)

• Product Name: 3-Bromomethyl-5-chloro-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261753-68-7
• MF: C₁₄H₉BrClF₃O
• MW: 365.572872877121
• CID: 4996916
• Update Time: 2025-07-25

3-Bromomethyl-5-chloro-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-5-chloro-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H9BrClF3O/c15-8-9-5-11(7-12(16)6-9)10-1-3-13(4-2-10)20-14(17,18)19/h1-7H,8H2
• InChI Key： HWWMFBXLCATSQE-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 305
• XLogP3: 5.9
• Topological Polar Surface Area: 9.2

Additional information on 3-Bromomethyl-5-chloro-4'-(trifluoromethoxy)biphenyl

Introduction to 3-Bromomethyl-5-chloro-4'-(trifluoromethoxy)biphenyl (CAS No. 1261753-68-7)

3-Bromomethyl-5-chloro-4'-(trifluoromethoxy)biphenyl, with the chemical identifier CAS No. 1261753-68-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural motif comprising a bromomethyl group, a chloro substituent, and a trifluoromethoxy group, which collectively contribute to its diverse reactivity and potential applications.

The compound's molecular structure, characterized by a biphenyl core, makes it an intriguing candidate for further chemical manipulation and functionalization. The presence of the 3-bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, and thiols. This property is particularly valuable in the synthesis of complex molecules, including pharmaceutical intermediates and novel bioactive compounds.

The 5-chloro substituent on the biphenyl ring further enhances the compound's versatility by introducing another site for chemical modification. Chloro groups are well-known for their ability to participate in various reactions, such as cross-coupling reactions, which are widely used in organic synthesis. Additionally, the chloro group can serve as a handle for further functionalization through nucleophilic aromatic substitution or metal-catalyzed coupling reactions.

The terminal 4'-(trifluoromethoxy) group adds another layer of complexity to the compound's reactivity. Trifluoromethoxy groups are known for their stability under a wide range of reaction conditions and their ability to influence the electronic properties of adjacent functional groups. This characteristic makes trifluoromethoxy-substituted compounds particularly useful in the development of drugs and agrochemicals, where electronic tuning can significantly impact biological activity.

In recent years, there has been growing interest in biphenyl derivatives due to their potential applications in medicinal chemistry. The structural motif of biphenyl is found in numerous biologically active compounds, including antipsychotics, anticonvulsants, and anti-inflammatory agents. The unique combination of substituents in 3-bromomethyl-5-chloro-4'-(trifluoromethoxy)biphenyl positions it as a valuable building block for the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its use in synthesizing inhibitors of kinases and other enzymes involved in cancer metabolism. The bromomethyl group allows for easy introduction of amine or thiol functionalities, which can be further modified to achieve high selectivity and potency against specific targets.

Furthermore, the compound's bifunctional nature makes it an excellent candidate for library synthesis programs aimed at identifying new bioactive molecules. By systematically varying one or more substituents on the biphenyl core, researchers can generate libraries of derivatives with diverse chemical properties and biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds for further optimization.

The trifluoromethoxy group also plays a crucial role in modulating the pharmacokinetic properties of derived compounds. Trifluoromethoxy-substituted molecules often exhibit improved metabolic stability and oral bioavailability, which are critical factors for drug development. Additionally, the electronic effects induced by the trifluoromethoxy group can enhance binding affinity to biological targets, leading to more effective therapeutic outcomes.

In academic research, 3-bromomethyl-5-chloro-4'-(trifluoromethoxy)biphenyl has been utilized as a key intermediate in synthetic studies aimed at developing new methodologies for constructing complex organic molecules. Its unique reactivity profile has enabled researchers to explore novel synthetic pathways that may not be accessible with simpler starting materials. These efforts have contributed to advancements in synthetic organic chemistry and have provided new tools for drug discovery.

The industrial applications of this compound are also noteworthy. Pharmaceutical companies have incorporated it into synthetic routes for several drug candidates that are currently under development or have reached clinical trials. Its role as a versatile building block has streamlined synthetic processes and reduced production costs, making it an attractive choice for large-scale manufacturing.

The agrochemical sector has also recognized the potential of biphenyl derivatives like 3-bromomethyl-5-chloro-4'-(trifluoromethoxy)biphenyl. Researchers have explored its use in developing new pesticides and herbicides with improved efficacy and environmental safety profiles. The compound's ability to undergo diverse chemical modifications allows for the creation of molecules with tailored biological activities that can address emerging challenges in agriculture.

In conclusion, 3-Bromomethyl-5-chloro-4'-(trifluoromethoxy)biphenyl (CAS No. 1261753-68-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features make it an excellent candidate for further exploration and application across multiple scientific disciplines. As research continues to uncover new uses for this compound, its importance is likely to grow even further.